Cas no 179382-90-2 (5'-Guanylic-8-t acid,diammonium salt (9CI))

• Product Name: 5'-Guanylic-8-t acid,diammonium salt (9CI)
• CAS No: 179382-90-2
• MF: C₁₀H₂₀N₇O₈P
• MW: 399.289771318436
• CID: 113173
• PubChem ID: 137014999
• Update Time: 2025-04-18

5'-Guanylic-8-t acid,diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Guanylic-8-t acid,diammonium salt (9CI)
• GUANOSINE 5'-MONOPHOSPHATE-[8-3H] DIAMMONIUM SALT
• guanosine 5'-monophosphate-(8-3H)
• GUANOSINE 5'-MONOPHOSPHATE,DIAMMONIUM SALT,[8-3H]
• GUANOSINE 5'-MONOPHOSPHATE, DIAMMONIUM SALT, [8-3H]-
• diazanium;[(2R,3S,4R,5R)-5-(2-amino-6-oxo-8-tritio-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate
• Guanosine 5'-monophosphate-[8-3h]diammonium salt
• 179382-90-2

• Inchi： 1S/C10H14N5O8P.2H3N/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21;;/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18);2*1H3/t3-,5-,6-,9-;;/m1../s1/i2T;;
• InChI Key： ZHSQCOUQMRQBQP-QPIIICEFSA-N
• SMILES： P(=O)([O-])([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C([3H])=NC3C(NC(N)=NC2=3)=O)O1)O)O.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 399.11900
• Monoisotopic Mass: 399.11932187g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 221.51000
• LogP: -0.35970

5'-Guanylic-8-t acid,diammonium salt (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38